92-00-2

3-Chloro-N,N-bis(2-hydroxyethyl)aniline

In Stock

• CAS RN:
• 92-00-2

• Formula:
• C10H14ClNO2

• InChI:
• InChI=1S/C10H14ClNO2/c11-9-2-1-3-10(8-9)12(4-6-13)5-7-14/h1-3,8,13-14H,4-7H2

• InChIKey:
• MVQUJEUCFOGFJU-UHFFFAOYSA-N

• 3-Chloro-N,N-bis(2-hydroxyethyl)aniline is a useful research compound. Its molecular formula is C10H14ClNO2 and its molecular weight is 215.67 g/mol. The purity is usually 95%.

3,7-Dihydroxyflavone

In Stock

• CAS RN:
• 492-00-2

• Formula:
• C15H10O4

• InChI:
• InChI=1S/C15H10O4/c16-10-6-7-11-12(8-10)19-15(14(18)13(11)17)9-4-2-1-3-5-9/h1-8,16,18H

• InChIKey:
• UWQJWDYDYIJWKY-UHFFFAOYSA-N

• 7-Hydroxyflavonol analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  , also known as 7-hydroxyflavonol, belongs to the class of organic compounds known as flavonols. Flavonols are compounds that contain a flavone (2-phenyl-1-benzopyran-4-one) backbone carrying a hydroxyl group at the 3-position. Thus, is considered to be a flavonoid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule.
  3,7-dihydroxy-2-phenyl-1-benzopyran-4-one is a hydroxyflavan.
  

2,2,7,7-Tetramethyl-1,4-diazepan-5-one

In Stock

• CAS RN:
• 34392-00-2

• Formula:
• C9H18N2O

• InChI:
• InChI=1S/C9H18N2O/c1-8(2)5-7(12)10-6-9(3,4)11-8/h11H,5-6H2,1-4H3,(H,10,12)

• InChIKey:
• PKVUCJZQNJSHIH-UHFFFAOYSA-N

• 2,2,7,7-Tetramethyl-1,4-diazepan-5-one is a useful research compound. Its molecular formula is C9H18N2O and its molecular weight is 170.256. The purity is usually 95%.

(2E)-3-(4-Bromophenyl)-1-(thiophen-2-yl)prop-2-en-1-one

In Stock

• CAS RN:
• 42292-00-2

• Formula:
• C13H9BrOS

• InChI:
• InChI=1S/C13H9BrOS/c14-11-6-3-10(4-7-11)5-8-12(15)13-2-1-9-16-13/h1-9H

• InChIKey:
• MLYVBCAMIHSXBF-UHFFFAOYSA-N

• (2E)-3-(4-Bromophenyl)-1-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C13H9BrOS and its molecular weight is 293.18 g/mol. The purity is usually 95%.

5-methoxy-N-(4-methoxyphenyl)-3-methyl-3-propan-2-ylindole-2-carboxamide

• CAS RN:
• 18392-00-2

• Formula:
• C21H24N2O3

• InChI:
• InChI=1S/C21H24N2O3/c1-13(2)21(3)17-12-16(26-5)10-11-18(17)23-19(21)20(24)22-14-6-8-15(25-4)9-7-14/h6-13H,1-5H3,(H,22,24)

• InChIKey:
• AXDDYYQALNRWBK-UHFFFAOYSA-N

• 5-methoxy-N-(4-methoxyphenyl)-3-methyl-3-propan-2-ylindole-2-carboxamide, also known as 5-methoxy-N-(4-methoxyphenyl)-3-methyl-3-propan-2-ylindole-2-carboxamide, is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.4 g/mol. The purity is usually 95%.

5-Bromothiophene-3-carbonitrile

In Stock

• CAS RN:
• 18792-00-2

• Formula:
• C5H2BrNS

• InChI:
• InChI=1S/C5H2BrNS/c6-5-1-4(2-7)3-8-5/h1,3H

• InChIKey:
• SXWMTJRCGWONCL-UHFFFAOYSA-N

• 5-Bromothiophene-3-carbonitrile is a useful research compound. Its molecular formula is C5H2BrNS and its molecular weight is 188.05 g/mol. The purity is usually 95%.

Cme-carbodiimide

In Stock

• CAS RN:
• 102292-00-2

• Formula:
• C21H33N3O4S

• InChI:
• InChI=1S/C14H26N3O.C7H8O3S/c1-17(9-11-18-12-10-17)8-7-15-13-16-14-5-3-2-4-6-14;1-6-2-4-7(5-3-6)11(8,9)10/h14H,2-12H2,1H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1

• InChIKey:
• GBCAVSYHPPARHX-UHFFFAOYSA-M

• Cme-carbodiimide is a useful research compound. Its molecular formula is C21H33N3O4S and its molecular weight is 423.6 g/mol. The purity is usually 95%.

6-Oxo-6-(4-pentyloxyphenyl)hexanoic acid

In Stock

• CAS RN:
• 898792-00-2

• Formula:
• C17H24O4

• InChI:
• InChI=1S/C17H24O4/c1-2-3-6-13-21-15-11-9-14(10-12-15)16(18)7-4-5-8-17(19)20/h9-12H,2-8,13H2,1H3,(H,19,20)

• InChIKey:
• QOYOSYJDXGDFLI-UHFFFAOYSA-N

• 6-Oxo-6-(4-pentyloxyphenyl)hexanoic acid is a useful research compound. Its molecular formula is C17H24O4 and its molecular weight is 292.4 g/mol. The purity is usually 95%.

2-(4-fluorophenoxy)-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)acetamide

In Stock

• CAS RN:
• 953992-00-2

• Formula:
• C17H25FN2O3

• InChI:
• InChI=1S/C17H25FN2O3/c1-22-11-10-20-8-6-14(7-9-20)12-19-17(21)13-23-16-4-2-15(18)3-5-16/h2-5,14H,6-13H2,1H3,(H,19,21)

• InChIKey:
• XQHZBTZHQXTRTN-UHFFFAOYSA-N

• 2-(4-fluorophenoxy)-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H25FN2O3 and its molecular weight is 324.396. The purity is usually 95%.

2-Chloro-1-(6-chloropyridin-3-yl)ethanone

In Stock

• CAS RN:
• 136592-00-2

• Formula:
• C7H5Cl2NO

• InChI:
• InChI=1S/C7H5Cl2NO/c8-3-6(11)5-1-2-7(9)10-4-5/h1-2,4H,3H2

• InChIKey:
• PALWQAXUGVUEIR-UHFFFAOYSA-N

• 2-Chloro-1-(6-chloropyridin-3-yl)ethanone is a useful research compound. Its molecular formula is C7H5Cl2NO and its molecular weight is 190.02 g/mol. The purity is usually 95%.

3-Quinolinecarboxylic acid, 6-fluoro-1,4-dihydro-1-(4-methylphenyl)-4-oxo-7-(1-piperazinyl)-

In Stock

• CAS RN:
• 149092-00-2

• Formula:
• C21H20FN3O3

• InChI:
• InChI=1S/C21H20FN3O3/c1-13-2-4-14(5-3-13)25-12-16(21(27)28)20(26)15-10-17(22)19(11-18(15)25)24-8-6-23-7-9-24/h2-5,10-12,23H,6-9H2,1H3,(H,27,28)

• InChIKey:
• QEFDSJQBPGAMEG-UHFFFAOYSA-N

• PD 160336 is a biochemical.

4-azido-3-bromo-2,5-dihydrofuran-2-one

In Stock

• CAS RN:
• 1292292-00-2

• Formula:
• C4H2BrN3O2

• 4-azido-3-bromo-2,5-dihydrofuran-2-one is a useful research compound. Its molecular formula is C4H2BrN3O2 and its molecular weight is 204. The purity is usually 95%.

8-(2-aminoethyl)-5-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one

Usually In Stock

• CAS RN:
• 1035492-00-2

• Formula:
• C10H12N2O3

• InChI:
• InChI=1S/C10H12N2O3/c11-4-3-6-1-2-7(13)9-10(6)15-5-8(14)12-9/h1-2,13H,3-5,11H2,(H,12,14)

• InChIKey:
• OPXPMMZQJSTLNY-UHFFFAOYSA-N

• 8-(2-aminoethyl)-5-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one is a useful research compound. Its molecular formula is C10H12N2O3 and its molecular weight is 208.21 g/mol. The purity is usually 95%.

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)propanamide

In Stock

• CAS RN:
• 1797892-00-2

• Formula:
• C17H16N4O3S

• InChI:
• InChI=1S/C17H16N4O3S/c1-11-18-14(10-25-11)12-4-2-3-5-13(12)19-15(22)6-8-21-9-7-16(23)20-17(21)24/h2-5,7,9-10H,6,8H2,1H3,(H,19,22)(H,20,23,24)

• InChIKey:
• PDOHWRNERXJSTB-UHFFFAOYSA-N

• 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-(2-(2-methylthiazol-4-yl)phenyl)propanamide is a useful research compound. Its molecular formula is C17H16N4O3S and its molecular weight is 356.4. The purity is usually 95%.

6-Bromo-2-chloro-1H-indole-3-carbaldehyde

In Stock

• CAS RN:
• 1221792-00-2

• Formula:
• C9H5BrClNO

• InChI:
• InChI=1S/C9H5BrClNO/c10-5-1-2-6-7(4-13)9(11)12-8(6)3-5/h1-4,12H

• InChIKey:
• PCWHDYUIBRZNGM-UHFFFAOYSA-N

• 6-Bromo-2-chloro-1H-indole-3-carbaldehyde is a useful research compound. Its molecular formula is C9H5BrClNO and its molecular weight is 258.5 g/mol. The purity is usually 95%.